Cas no 179947-01-4 (Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate)

• Product name: Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate
• CAS No: 179947-01-4
• CID: 4615046

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-[(3,4,4-TRIFLUORO-3-BUTENYL)SULFANYL]ACETATE
• Acetic acid, 2-[(3,4,4-trifluoro-3-buten-1-yl)thio]-, methyl ester
• Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate

Additional information on Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate

Recent Advances in the Study of Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4)

Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4) is a fluorinated sulfur-containing compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. Recent studies have focused on its synthesis, reactivity, and biological activities, which are critical for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

The synthesis of Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate has been optimized in recent years to improve yield and purity. A study published in the Journal of Fluorine Chemistry (2023) demonstrated a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The compound's unique trifluoroalkene moiety is of particular interest, as it imparts enhanced metabolic stability and bioavailability, making it a valuable scaffold for drug development.

In terms of biological activity, Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate has shown promising results as a potential inhibitor of key enzymes involved in inflammatory pathways. A recent in vitro study highlighted its ability to selectively target cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 μM, suggesting its potential as a lead compound for anti-inflammatory drugs. Additionally, its sulfur-containing functional group has been explored for its role in modulating redox-sensitive pathways, which could have implications for treating oxidative stress-related diseases.

Further research has also investigated the compound's pharmacokinetic properties. A preclinical study conducted in rodent models revealed favorable absorption and distribution profiles, with a half-life of approximately 4.5 hours. These findings support the compound's potential for further development as a therapeutic agent. However, challenges such as potential toxicity and off-target effects remain to be addressed in future studies.

In conclusion, Methyl 2-(3,4,4-trifluoro-3-butenyl)sulfanylacetate (CAS: 179947-01-4) represents a promising candidate for drug discovery, with its unique chemical structure and demonstrated biological activities. Ongoing research is expected to explore its applications in other therapeutic areas, such as oncology and infectious diseases, as well as to optimize its pharmacological properties for clinical use. The compound's versatility and potential make it a valuable subject of study in the evolving landscape of chemical biology and medicinal chemistry.